Cas no 17576-63-5 (Quinoline,3-fluoro-4-nitro-, 1-oxide)

• Product Name: Quinoline,3-fluoro-4-nitro-, 1-oxide
• CAS No: 17576-63-5
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 215614
• PubChem ID: 87158
• Update Time: 2025-04-19

Quinoline,3-fluoro-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,3-fluoro-4-nitro-, 1-oxide
• 3-fluoro-4-nitro-1-oxidoquinolin-1-ium
• 3-fluoro-4-nitro-1-oxido-quinoline
• 3-Fluor-4-nitro-chinolin-1-oxyd
• 3-Fluoro-4-nitroquinoline1-oxide
• Brn 1315880
• 3-Fluoro-4-nitroquinoline 1-oxide
• Quinoline, 3-fluoro-4-nitro-, 1-oxide
• CHEMBL3244960
• NMFUNZZDIKAODM-UHFFFAOYSA-N
• 3-Fluoro-4-nitroquinoline-1-oxide
• 17576-63-5
• SCHEMBL10683266
• DTXSID50170020

• Inchi： 1S/C9H5FN2O3/c10-7-5-11(13)8-4-2-1-3-6(8)9(7)12(14)15/h1-5H
• InChI Key： NMFUNZZDIKAODM-UHFFFAOYSA-N
• SMILES： FC1=C[N+](=C2C=CC=CC2=C1[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 209.03600
• Monoisotopic Mass: 208.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.4787 (estimate)
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.639
• PSA: 72.12000
• LogP: 2.72130